Cas no 182924-31-8 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)

1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- structure
182924-31-8 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
CAS No:182924-31-8
MF:C9H9ClF3N3
MW:251.636070966721
CID:1376360
Update Time:2024-08-16

1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
    • 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
    • Inchi: 1S/C9H9ClF3N3/c1-8(2,3)16-7(10)5(4-14)6(15-16)9(11,12)13/h1-3H3
    • InChI Key: OHMVFSHNJYUYEA-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(Cl)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 251.04387

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 293.4±35.0 °C(Predicted)
  • PSA: 41.61
  • pka: -5.55±0.10(Predicted)

1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Related Literature

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